Cas no 36744-41-9 (Ethanone, 1-(6-chloro-2-benzofuranyl)-)

• Product Name: Ethanone, 1-(6-chloro-2-benzofuranyl)-
• CAS No: 36744-41-9
• MF: C₁₀H₇ClO₂
• MW: 194.61438202858
• CID: 1478636
• PubChem ID: 82400737
• Update Time: 2025-04-21

Ethanone, 1-(6-chloro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-chloro-2-benzofuranyl)-
• 1-(6-Chloro-2-benzofuranyl)ethanone
• 1-(6-chloro-1-benzofuran-2-yl)ethanone
• DB-190582
• 36744-41-9
• SCHEMBL16795656

• Inchi： 1S/C10H7ClO2/c1-6(12)9-4-7-2-3-8(11)5-10(7)13-9/h2-5H,1H3
• InChI Key： RFLBWLBMAZYMDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(C)=O)OC=2C=1

Computed Properties

• Exact Mass: 194.01351
• Monoisotopic Mass: 194.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21